Cas no 288401-55-8 (3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole)

• Product Name: 3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole
• CAS No: 288401-55-8
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 915233
• PubChem ID: 136024979
• Update Time: 2025-04-19

3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dimethyl-2-hydroxyphenyl)pyrazole
• 6-(1,2-dihydropyrazol-3-ylidene)-3,4-dimethylcyclohexa-2,4-dien-1-one
• AG-E-93320
• CTK4G2240
• DTXSID50698794
• 288401-55-8
• 4,5-DIMETHYL-2-(1H-PYRAZOL-3-YL)PHENOL
• 6-(1,2-Dihydro-3H-pyrazol-3-ylidene)-3,4-dimethylcyclohexa-2,4-dien-1-one
• AKOS006289999

• Inchi： 1S/C11H12N2O/c1-7-5-9(10-3-4-12-13-10)11(14)6-8(7)2/h3-6,14H,1-2H3,(H,12,13)
• InChI Key： BNYFPKULJAQLHN-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C1=CC=NN1

Computed Properties

• Exact Mass: 188.09500
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91000
• LogP: 2.39910